N-(cyclopropylmethyl)-2-[(4-cyclopropyl-3-oxopyrazin-2-yl)amino]acetamide

• IUPAC Name: N-(cyclopropylmethyl)-2-[(4-cyclopropyl-3-oxopyrazin-2-yl)amino]acetamide
• InChI: InChI=1S/C13H18N4O2/c18-11(15-7-9-1-2-9)8-16-12-13(19)17(6-5-14-12)10-3-4-10/h5-6,9-10H,1-4,7-8H2,(H,14,16)(H,15,18)
• InChI Key: IILOSHUEDHZXRZ-UHFFFAOYSA-N
• Canonical SMILES: C1CC1CNC(=O)CNC2=NC=CN(C2=O)C3CC3
• Molecular Formula: C13H18N4O2
• Molecular Weight: 262.31 g/mol

Description

N-(cyclopropylmethyl)-2-[(4-cyclopropyl-3-oxopyrazin-2-yl)amino]acetamide is a synthetic organic compound that belongs to the class of amides This compound is characterized by the presence of a cyclopropylmethyl group and a pyrazinone moiety, which are linked through an acetamide bridge

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(cyclopropylmethyl)-2-[(4-cyclopropyl-3-oxopyrazin-2-yl)amino]acetamide typically involves the following steps:

Formation of the pyrazinone core: This can be achieved through the cyclization of appropriate precursors under acidic or basic conditions.

Introduction of the cyclopropylmethyl group: This step often involves the use of cyclopropylmethyl halides in the presence of a base to facilitate nucleophilic substitution.

Coupling with acetamide: The final step involves the coupling of the pyrazinone derivative with an acetamide precursor, often using coupling reagents such as EDCI or DCC.

Industrial Production Methods

In an industrial setting, the production of this compound would likely involve optimization of the above synthetic routes to maximize yield and purity. This could include the use of continuous flow reactors, automated synthesis platforms, and advanced purification techniques such as chromatography and crystallization.

Chemical Reactions Analysis

Types of Reactions

N-(cyclopropylmethyl)-2-[(4-cyclopropyl-3-oxopyrazin-2-yl)amino]acetamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or to modify existing ones.

Reduction: Reduction reactions can be used to convert the pyrazinone moiety to a pyrazine or other derivatives.

Substitution: The cyclopropylmethyl group can be substituted with other alkyl or aryl groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are often used.

Substitution: Nucleophilic substitution reactions can be facilitated by bases such as sodium hydride (NaH) or potassium tert-butoxide (KOtBu).

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield hydroxylated derivatives, while reduction could produce pyrazine derivatives.

Scientific Research Applications

Chemistry: As a building block for the synthesis of more complex molecules.

Biology: As a potential inhibitor or modulator of biological pathways.

Medicine: As a candidate for drug development, particularly in the treatment of diseases where modulation of specific pathways is beneficial.

Industry: As a precursor for the synthesis of materials with specific properties, such as polymers or catalysts.

Mechanism of Action

The mechanism of action of N-(cyclopropylmethyl)-2-[(4-cyclopropyl-3-oxopyrazin-2-yl)amino]acetamide would depend on its specific application. In a biological context, it may interact with enzymes or receptors, modulating their activity. The molecular targets and pathways involved would need to be identified through experimental studies, such as binding assays and pathway analysis.

Comparison with Similar Compounds

Similar Compounds

N-(cyclopropylmethyl)-2-[(4-cyclopropyl-3-oxopyrazin-2-yl)amino]acetamide: can be compared with other amides and pyrazinone derivatives.

N-(cyclopropylmethyl)-2-[(4-cyclopropyl-3-oxopyrazin-2-yl)amino]acetamide: can be compared with other cyclopropylmethyl-substituted compounds.

Uniqueness

The uniqueness of N-(cyclopropylmethyl)-2-[(4-cyclopropyl-3-oxopyrazin-2-yl)amino]acetamide lies in its specific combination of functional groups, which may confer unique chemical and biological properties. This could make it a valuable compound for research and development in various fields.